Cas no 331763-73-6 ((R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt)

• Product Name: (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt
• CAS No: 331763-73-6
• MF: C₁₀H₁₃BrClNO₂
• MW: 294.572721242905
• MDL: MFCD01860916
• CID: 304096
• PubChem ID: 45026878
• Update Time: 2025-06-12

(R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(4-bromophenyl)butanoic acid hydrochloride
• (R)-3-Amino-4-(4-bromophenyl)butyric acid hydrochloride
• (3R)-3-amino-4-(4-bromophenyl)butanoic acid,hydrochloride
• (R)-3-Amino-4-(4-bromophenyl)-butanoic acid hydrochloride
• (R)-3-Amino-4-(4-bromo-phenyl)-butyric acid.HCl
• (R)-3-Amino-4-(4-bromophenyl)-butyric acid-HCl
• 4-BROMO-D-BETA-HOMOPHENYLALANINE HYDROCHLORIDE,
• Benzenebutanoic acid, b-amino-4-bromo-, hydrochloride (1:1), (bR)-
• (R)-3-AMINO-4-(4-BROMO-PHENYL)-BUTYRIC ACID HCL
• H-D-Β-HOPHE(4-BR)-OH·HCL
• I01-9276
• (betaR)-beta-Amino-4-bromobenzenebutanoic acid hydrochloride
• MFCD01860916
• (r)-3-amino-4-(4-bromophenyl)butyric acid hcl
• 331763-73-6
• AKOS016844071
• EN300-7361139
• (3R)-3-amino-4-(4-bromophenyl)butanoic acid hydrochloride
• 4-Bromo-D-beta-homophenylalanine hydrochloride
• DTXSID00661579
• FD10040
• AS-48773
• (R)-3-Amino-4-(4-bromo-phenyl)-butyric acid hydrochloride
• CS-0157605
• (3R)-3-Amino-4-(4-bromophenyl)butanoic acid--hydrogen chloride (1/1)
• (3R)-3-amino-4-(4-bromophenyl)butanoic acid;hydrochloride
• (R)-3-Amino-4-(4-bromophenyl)butanoicacidhydrochloride
• (R)-3-amino-4-(4-bromo-phenyl)-butyric acid-HCl
• (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt

• MDL： MFCD01860916
• Inchi： 1S/C10H12BrNO2.ClH/c11-8-3-1-7(2-4-8)5-9(12)6-10(13)14;/h1-4,9H,5-6,12H2,(H,13,14);1H/t9-;/m1./s1
• InChI Key： QMUGXLUXLGZZSC-SBSPUUFOSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@H](CC(=O)O)N.Cl

Computed Properties

• Exact Mass: 292.98200
• Monoisotopic Mass: 292.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Melting Point: 225-227℃
• PSA: 63.32000
• LogP: 3.29590
• Sensitiveness: Air Sensitive

Additional information on (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt

Introduction to (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt (CAS No 331763-73-6)

(R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt, identified by the Chemical Abstracts Service registry number CAS No 331763-73-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its hydrochloride salt form, exhibits a unique molecular structure that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both an amino group and a brominated phenyl ring provides a versatile platform for further chemical modifications, enabling its application in the development of novel therapeutic agents.

The< strong> molecular structure of (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt consists of a butyric acid backbone with an amino group at the third carbon and a 4-bromo phenyl group attached to the fourth carbon. This specific configuration imparts unique physicochemical properties to the compound, making it suitable for various applications in drug discovery and molecular biology. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for its use in biochemical assays and pharmaceutical formulations.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The (R)-configuration of this compound is particularly significant as it ensures enantioselective synthesis, which is essential for achieving high enantiomeric purity in drug formulations. This purity is critical for minimizing side effects and maximizing therapeutic efficacy. The< strong> hydrochloride salt form further aids in stabilizing the compound during storage and transportation, ensuring its integrity for research and industrial purposes.

Current research in the field of medicinal chemistry has highlighted the potential of (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt as a building block for more complex molecules. Its structural features make it an excellent candidate for further derivatization, allowing chemists to explore new pharmacophores and develop innovative drug candidates. For instance, studies have demonstrated its utility in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their drawbacks such as rapid degradation and immunogenicity.

The< strong> brominated phenyl ring in this compound is particularly noteworthy as bromine substituents are known to enhance binding affinity and metabolic stability in drug molecules. This feature has been exploited in the design of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases. By incorporating (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt into these inhibitors, researchers can fine-tune their binding properties to target specific enzymes with high selectivity.

Moreover, the< strong> amino group present in the molecule provides a site for further functionalization, enabling the attachment of various pharmacophoric groups. This flexibility has been leveraged in the development of protease inhibitors, which play a crucial role in treating viral infections such as HIV and hepatitis C. The ability to modify this compound at multiple sites allows for the creation of libraries of derivatives that can be screened for biological activity using high-throughput screening technologies.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in the synthesis of neuropeptide analogs. Neuropeptides are involved in numerous physiological processes, including pain perception, mood regulation, and immune responses. By designing analogs that retain key pharmacological properties while improving pharmacokinetic profiles, researchers aim to develop more effective treatments for neurological and psychiatric disorders. (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt serves as a key component in these synthetic pathways, facilitating the creation of novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has found use in biochemical research as a substrate for enzyme studies. Enzymes such as amino acid transporters and metabolic enzymes interact with specific amino acid derivatives, making (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt a valuable tool for understanding enzyme mechanisms and developing enzyme inhibitors. Its well-defined structure allows researchers to probe binding interactions at a molecular level, providing insights into enzyme function and substrate recognition.

The< strong>CAS No 331763-73-6 designation ensures that researchers can reliably identify and source this compound from reputable suppliers. This standardized identification system is crucial for maintaining consistency across different laboratories and ensuring that experiments are reproducible. The hydrochloride salt form also simplifies handling and storage requirements, making it accessible for a wide range of experimental applications.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt on an industrial scale. These methods often involve asymmetric synthesis techniques that allow for high enantiomeric excesses without requiring expensive catalysts or harsh conditions. Such improvements have made it economically viable to incorporate this compound into large-scale drug production processes.

The growing body of research utilizing this compound underscores its importance as a versatile building block in medicinal chemistry. Its unique structural features offer numerous opportunities for innovation across various therapeutic areas. As our understanding of biological systems continues to expand, compounds like (R)-3-Amino-4-(4-Bromo-Phenyl)-Butyric Acid Hydrochloride Salt will remain indispensable tools for developing new treatments and advancing our knowledge of disease mechanisms.